molecular formula C7H4BrClN2 B1372471 3-Bromo-7-chloroimidazo[1,2-a]pyridine CAS No. 342613-67-6

3-Bromo-7-chloroimidazo[1,2-a]pyridine

Cat. No.: B1372471
CAS No.: 342613-67-6
M. Wt: 231.48 g/mol
InChI Key: LBPZKTZBYAXZDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-7-chloroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H4BrClN2 . It is used in various chemical reactions and has been the subject of several studies .


Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the displacement of the halogen atom by the pyridine ring nitrogen to afford a pyridinium salt, which undergoes a facile closure to provide the shared intermediate . Another method involves the use of far less toxic fluoride than previous fluoride-promoted aminations .


Molecular Structure Analysis

The molecular structure of this compound is characterized by a bromine (Br), a chlorine (Cl), and two nitrogen (N) atoms attached to a pyridine ring . The molecular weight of the compound is 231.48 .


Chemical Reactions Analysis

This compound is involved in various chemical reactions. For instance, it can undergo a chemodivergent reaction, where the initial displacement of the halogen atom by the pyridine ring nitrogen affords a pyridinium salt. This salt then undergoes a facile closure to provide the shared intermediate .


Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a density of 1.8±0.1 g/cm3, a molar refractivity of 48.9±0.5 cm3, and a molar volume of 125.5±7.0 cm3 . It has a polar surface area of 17 Å2 and a polarizability of 19.4±0.5 10-24 cm3 .

Scientific Research Applications

Palladium-Mediated Synthesis

  • Synthesis Enhancement : The use of palladium(0) in microwave-assisted direct C3 alkenylation of imidazo[1,2-a]pyridines, including derivatives of 3-Bromo-7-chloroimidazo[1,2-a]pyridine, has been shown to yield high to moderate results. This method enhances the synthesis process for various imidazo[1,2-a]pyridine derivatives (Koubachi et al., 2008).

Cyclization Reactions

  • Cyclization of Pyridinium Dihalomethylids : The reaction of dihalocarbenes with 2-(benzylideneamino)pyridines results in the formation of 2-aryl-3-bromoimidazo[1,2-a]pyridines through intramolecular 1,5-cyclization. This process is integral for understanding the chemical behavior and potential applications of such compounds (Khlebnikov et al., 1991).

Synthesis of Polychlorinated Compounds

  • Creation of Polychlorinated Analogs : An improved synthesis method for 2-Chlorinated Imidazo[1,2-α]-pyridines has been established, with potential applications in creating polychlorinated analogs of various compounds (Gudmundsson et al., 1997).

Ionic Liquid Promoted Synthesis

  • Efficient Synthesis in Ionic Liquids : The use of ionic liquids, such as 1-butyl-3-methylimidazolium bromide, has been shown to promote the synthesis of 3-aminoimidazo[1,2-a]pyridines, providing a simpler and more efficient approach (Shaabani et al., 2006).

Phosphorescent Properties

  • Phosphorescence in Positional Isomers : Research on novel positional isomers, such as 2-chloroimidazo[1,2-a]pyridine derivatives, has demonstrated varying phosphorescent colors and quantum yields. These findings are significant for the development of dynamic functional materials responsive to external stimuli like acid-base vapor (Li & Yong, 2019).

Copper-Mediated Synthesis

  • Copper-Mediated Oxidative Synthesis : The copper-mediated aerobic oxidative coupling of pyridines and enamides to synthesize 3-bromo-imidazo[1,2-a]pyridines under mild conditions highlights a novel synthesis pathway (Zhou et al., 2016).

Optical Properties

  • Characterization of Novel Derivatives : The synthesis and characterization of novel derivatives like 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazole show potential in exploring the optical properties of these compounds (Ge et al., 2014).

Safety and Hazards

3-Bromo-7-chloroimidazo[1,2-a]pyridine is associated with several hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid heat, flames, and sparks, and to avoid dust formation .

Properties

IUPAC Name

3-bromo-7-chloroimidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrClN2/c8-6-4-10-7-3-5(9)1-2-11(6)7/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBPZKTZBYAXZDD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C(=NC=C2Br)C=C1Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50674750
Record name 3-Bromo-7-chloroimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50674750
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

231.48 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

342613-67-6
Record name 3-Bromo-7-chloroimidazo[1,2-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50674750
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Bromo-7-chloroimidazo[1,2-a]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

7-Chloro-imidazo-[1,2-a]-pyridine (1 eq, 38.9 mmol, 5.93 g) is dissolved in DMF (20 ml) at 0° C. and NBS (1.1 eq, 42.8 mmol, 7.61 g) is added. The reaction mixture is stirred for 1 h at 0° C. and is diluted with EtOAc. The reaction mixture is washed with NaHCO3 and brine, dried over MgSO4, filtered and evaporated. The product is purified by flash column chromatography eluting with 8:2 DCM/MeOH to afford 3-bromo-7-chloro-imidazo-[1,2-a]-pyridine as a brown solid; [M+H]+=232
Quantity
5.93 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
7.61 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

7-Chloroimidazo[1,2-α]pyridine (3.0 g, 19.7 mmol) and sodium acetate (1.94 g, 23.6 mmol) were dissolved in a saturated solution of potassium bromide in methanol (25 ml) and cooled to 0° C. before adding bromine (3.3 g, 20.7 mmol) dropwise over 5 min. The mixture was allowed to stir for 15 min before pouring onto saturated sodium hydrogencarbonate solution (200 ml). The resulting solid was collected by filtration and dried under high vacuum to give 3-bromo-7-chloroimidazo[1,2-α]pyridine (3.64 g, 80%) as a white solid. 1H NMR (360 MHz, CDCl3) δH 6.92 (1H, dd, J 2 and 7), 7.61 (1H, s), 7.63 (1H, d, J 2), 8.05 (1H, d, J 7).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.94 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Bromo-7-chloroimidazo[1,2-a]pyridine
Reactant of Route 2
Reactant of Route 2
3-Bromo-7-chloroimidazo[1,2-a]pyridine
Reactant of Route 3
Reactant of Route 3
3-Bromo-7-chloroimidazo[1,2-a]pyridine
Reactant of Route 4
Reactant of Route 4
3-Bromo-7-chloroimidazo[1,2-a]pyridine
Reactant of Route 5
3-Bromo-7-chloroimidazo[1,2-a]pyridine
Reactant of Route 6
3-Bromo-7-chloroimidazo[1,2-a]pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.